Cas no 2138399-04-7 (2-Pyridinamine, N-ethyl-4-methoxy-6-methyl-)

• Product name: 2-Pyridinamine, N-ethyl-4-methoxy-6-methyl-
• CAS No: 2138399-04-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5280226

2-Pyridinamine, N-ethyl-4-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-ethyl-4-methoxy-6-methyl-

• Inchi： 1S/C9H14N2O/c1-4-10-9-6-8(12-3)5-7(2)11-9/h5-6H,4H2,1-3H3,(H,10,11)
• InChI Key： PAJQPDGDMMOJGU-UHFFFAOYSA-N
• SMILES： C1(NCC)=NC(C)=CC(OC)=C1

Additional information on 2-Pyridinamine, N-ethyl-4-methoxy-6-methyl-

Comprehensive Overview of 2-Pyridinamine, N-ethyl-4-methoxy-6-methyl- (CAS No. 2138399-04-7)

2-Pyridinamine, N-ethyl-4-methoxy-6-methyl- (CAS No. 2138399-04-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine backbone, features an ethyl substitution at the amine group and methoxy and methyl functional groups at the 4th and 6th positions, respectively. Its unique structural properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in N-ethyl-4-methoxy-6-methyl-2-pyridinamine is driven by its potential role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are actively exploring its derivatives for their efficacy against drug-resistant pathogens, a topic highly searched in academic and industrial databases. Additionally, its application in developing eco-friendly pesticides aligns with the global push for greener agrochemicals, a trending subject in environmental science forums.

From a chemical perspective, the CAS 2138399-04-7 compound exhibits notable stability under standard laboratory conditions, making it suitable for scalable synthesis. Its methoxy and methyl groups contribute to enhanced lipophilicity, which is critical for optimizing drug bioavailability—a frequently searched term in pharmacokinetics studies. Analytical techniques like HPLC and NMR confirm its high purity, ensuring reproducibility in research settings.

In the context of industrial applications, 2-Pyridinamine, N-ethyl-4-methoxy-6-methyl- is often discussed alongside keywords such as "high-yield synthesis" and "structure-activity relationship (SAR)." These terms reflect user queries in patent databases and scientific literature. The compound’s modular structure allows for facile derivatization, enabling medicinal chemists to fine-tune biological activity—a feature highlighted in recent publications on kinase inhibitors and GPCR modulators.

Environmental and regulatory considerations are also pivotal when evaluating CAS 2138399-04-7. Its biodegradability and low ecotoxicity profile are frequently compared to traditional pyridine-based compounds, addressing common search queries about "green chemistry alternatives." Regulatory bodies like the EPA and ECHA have documented its safe handling protocols, further boosting its adoption in compliant manufacturing processes.

Future research directions for N-ethyl-4-methoxy-6-methyl-2-pyridinamine may focus on its integration into combinatorial chemistry libraries, a hot topic in AI-driven drug discovery. Machine learning models increasingly predict its utility in targeting underrepresented disease pathways, merging synthetic chemistry with computational biology—a crossover subject dominating recent scientific conferences.

In summary, 2-Pyridinamine, N-ethyl-4-methoxy-6-methyl- (CAS No. 2138399-04-7) represents a versatile scaffold with multidisciplinary relevance. Its alignment with trending search terms like "drug discovery intermediates" and "sustainable agrochemicals" underscores its dual industrial and academic value. As research progresses, this compound is poised to play a pivotal role in addressing pressing global health and environmental challenges.